6-Bromo-N2-(4-(trifluoromethyl)pyridin-2-yl)pyridine-2,4-diamine

• Molecular Formula: C11H8BrF3N4
• Molecular Weight: 333.11 g/mol
• IUPAC Name: 6-bromo-2-N-[4-(trifluoromethyl)pyridin-2-yl]pyridine-2,4-diamine
• InChI: InChI=1S/C11H8BrF3N4/c12-8-4-7(16)5-10(18-8)19-9-3-6(1-2-17-9)11(13,14)15/h1-5H,(H3,16,17,18,19)
• InChI Key: KDSWAVIIOQDEGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(F)(F)F)NC2=NC(=CC(=C2)N)Br

Description

6-Bromo-N2-(4-(trifluoromethyl)pyridin-2-yl)pyridine-2,4-diamine is a useful research compound. Its molecular formula is C11H8BrF3N4 and its molecular weight is 333.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 6-bromo-4-nitro-N-[4-(trifluoromethyl)pyridin-2-yl]pyridin-2-amine (586 mg, 1.614 mmol) and iron (361 mg, 6.46 mmol) in acetic acid (7 mL) was heated to 50° C. for 1 hour. The reaction mixture was partitioned between ethyl acetate (70 mL) and water (70 mL). The aqueous layer was further extracted with ethyl acetate (70 mL), and the combined organic layers were washed with water (70 mL), saturated aqueous sodium bicarbonate solution (2×70 mL), brine (50 mL), dried over sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by chromatography on silica gel (10-60% ethyl acetate/hexanes) to afford 6-bromo-N2-[4-(trifluoromethyl)pyridin-2-yl]pyridine-2,4-diamine MS ESI calc'd. for C11H9BrF3N4 [M+H]+ 333 and 335. found 333 and 335. 1H NMR (500 MHz, DMSO-d6) δ 11.08 (s, 1H), 8.63 (s, 1H), 8.59 (d, J=5.4 Hz, 1H), 7.85 (s, 1H), 7.83-7.76 (m, 2H), 7.48-7.42 (m, 1H), 7.37-7.32 (m, 1H).